BE“GHE Foundational & Exploratory

Check Availability & Pricing

4'-Diethylaminoacetophenone chemical
structure and IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Diethylaminoacetophenone

Cat. No.: B1329818

An In-depth Technical Guide to 4'-
Diethylaminoacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and structural characteristics of 4'-Diethylaminoacetophenone. The information is curated for
professionals in research and development, offering detailed data and methodologies to
support advanced applications.

Chemical Identity and Properties

4'-Diethylaminoacetophenone, a substituted aromatic ketone, is a compound of interest in
various chemical and pharmaceutical research areas. Its core structure consists of an
acetophenone moiety substituted at the para-position with a diethylamino group.

IUPAC Name: 1-[4-(diethylamino)phenyllethanone

Table 1: Physicochemical and Spectroscopic Data for 4'-Diethylaminoacetophenone
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Property Value Source
CAS Number 5520-66-1 ChemScene
Molecular Formula C12H17NO ChemScene[1]
Molecular Weight 191.27 g/mol ChemScene([1]
Topological Polar Surface Area
20.31 A2 ChemScenel[1]

(TPSA)
LogP (Octanol-Water Partition

o 2.7354 ChemScene[1]
Coefficient)
Hydrogen Bond Acceptors 2 ChemScenel[1]
Hydrogen Bond Donors 0 ChemScene[1]
Rotatable Bonds 4 ChemScene[1]

Chemical Structure

The chemical structure of 4'-Diethylaminoacetophenone is depicted below. The diagram
illustrates the connectivity of the atoms, highlighting the key functional groups: the ketone and
the diethylamino substituent on the phenyl ring.

Caption: Chemical structure of 4'-Diethylaminoacetophenone.

Experimental Protocols: Synthesis

A common and effective method for the synthesis of 4'-Diethylaminoacetophenone is the
Friedel-Crafts acylation of N,N-diethylaniline. This electrophilic aromatic substitution reaction
introduces an acetyl group onto the aromatic ring, predominantly at the para position due to the
directing effect of the diethylamino group.

Reaction Scheme:
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Caption: Synthesis of 4'-Diethylaminoacetophenone via Friedel-Crafts Acylation.

Detailed Methodology for Friedel-Crafts Acylation:

o Materials:

o N,N-diethylaniline

o Acetyl chloride (or acetic anhydride)

o Anhydrous aluminum chloride (AICI3)

o Dichloromethane (CH2Cl2) or other suitable inert solvent

o Hydrochloric acid (HCI), concentrated

o Saturated sodium bicarbonate solution (NaHCOs)

o Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0Oa)

o lIce
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e Procedure:

o In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser,
suspend anhydrous aluminum chloride in dichloromethane under an inert atmosphere
(e.g., nitrogen or argon).

o Cool the suspension in an ice bath to 0°C.

o Slowly add acetyl chloride, dissolved in dichloromethane, to the stirred suspension.
Maintain the temperature at 0°C.

o After the addition of acetyl chloride is complete, add N,N-diethylaniline, also dissolved in
dichloromethane, dropwise to the reaction mixture.

o Once the addition is complete, remove the ice bath and allow the reaction mixture to warm
to room temperature. Stir for an additional period (typically 1-2 hours) to ensure the
reaction goes to completion.

o Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and
concentrated hydrochloric acid to quench the reaction and decompose the aluminum
chloride complex.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude product.

o Purify the crude product by recrystallization or column chromatography to yield pure 4'-
Diethylaminoacetophenone.
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Note: This is a generalized procedure. The specific quantities of reagents, reaction times, and
purification methods may need to be optimized for specific laboratory conditions and desired
yields. Safety precautions, including working in a well-ventilated fume hood and wearing
appropriate personal protective equipment, are essential when handling these reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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